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Compound of Interest

Compound Name: 2-Methoxyphenylacetic acid

Cat. No.: B139654

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical constants of (o-
Methoxyphenyl)acetic acid. The information is presented in a structured format to facilitate easy
access and comparison by researchers, scientists, and professionals in drug development.
This document includes tabulated physical and spectral data, detailed experimental protocols
for their determination, and a workflow diagram for a key experimental procedure.

Core Physical and Chemical Properties

(o-Methoxyphenyl)acetic acid, also known as 2-methoxyphenylacetic acid, is a white solid
organic compound.[1][2] Its fundamental properties are summarized in the table below.
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Property Value Source

CAS Number 93-25-4 [11[2][3][41[5]16]
Molecular Formula CoH1003 [11[2][3]
Molecular Weight 166.17 g/mol [2][3]

White to slightly pink-cream
Appearance , [4]
crystalline powder

Melting Point 122-125 °C [5]
123 °C [3]

120-123 °C [1]

Boiling Point 291.30 °C (estimated) [7]
Density Not available

pKa 4.14 £+ 0.10 (Predicted) [4]
Solubility Very soluble in water [1]
9.2 g/L in water [4]

8182 mg/L in water at 25 °C

(estimated)

[7]

Spectroscopic Data

The structural characteristics of (o-Methoxyphenyl)acetic acid have been elucidated through
various spectroscopic techniques. The key spectral data are presented below.

'H NMR Spectral Data
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Chemical Shift (8) ppm Multiplicity Assighment
7.27-7.21 m Aromatic CH
6.89 -6.79 m Aromatic CH
3.79 S -OCHs
3.61 S -CHa2-
Solvent: CDCIs, Frequency: 400 MHz
2C NMR Spectral Data
Chemical Shift (8) ppm Assignment
177.8 C=0
159.7 Aromatic C-O
134.6 Aromatic C
129.6 Aromatic CH
121.7 Aromatic CH
115.0 Aromatic CH
112.8 Aromatic CH
55.2 -OCHs
41.1 -CHa2-
Solvent: CDClIs, Frequency: 101 MHz
IR Spectral Data
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Wavenumber (cm~?) Intensity Assignment

3300-2500 Medium O-H stretch (Carboxylic Acid)
3100-3000 Strong C-H stretch (Aromatic)
3000-2850 Medium C-H stretch (Aliphatic)
1760-1690 Strong C=0 stretch (Carboxylic Acid)
1600-1585 Medium C-C stretch (in-ring, Aromatic)
1500-1400 Medium C-C stretch (in-ring, Aromatic)
1320-1000 Strong C-O stretch

Experimental Protocols

The following sections detail the methodologies for determining the key physical constants of
(o-Methoxyphenyl)acetic acid.

Melting Point Determination

The melting point of a solid organic compound is a crucial physical property for its identification
and purity assessment. A common method for its determination is the capillary tube method.

Workflow for Melting Point Determination
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Sample Preparation:
Finely powder the solid sample.

:

Capillary Loading:
Pack the powdered sample into a capillary tube to a height of 2-3 mm.

:

Apparatus Setup:
Place the capillary tube in a melting point apparatus.

i

Heating:
Heat the apparatus rapidly to a temperature ~15-20°C below the expected melting point.

:

Slow Heating:
Decrease the heating rate to 1-2°C per minute.

:

Observation:
Record the temperature at which the first liquid appears (T1) and the temperature at which the solid is completely molten (T2).

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b139654?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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